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disodium salt

CAS No.: 68792-52-9

Cat. No.: B1489619

Get Quote

Abstract: This technical guide provides a comprehensive overview of 5-Methyltetrahydrofolic

acid (5-MTHF) disodium salt, the biologically active form of folate. It details the compound's

critical physicochemical properties, including its precise molecular weight and formula, and

explores its significance and applications for researchers, scientists, and drug development

professionals. The guide offers insights into the rationale for using the disodium salt form,

protocols for its handling and analysis, and its role in critical biological pathways, grounding all

claims in authoritative scientific references.

Introduction: The Significance of Biologically Active
Folate
Folic acid, a synthetic vitamin, is not biologically active itself. It must be metabolized in the body

through a series of enzymatic steps to be converted to its active form, 5-methyltetrahydrofolate

(5-MTHF). This molecule is the predominant form of folate found in circulation and is essential

for a multitude of fundamental physiological processes. 5-MTHF acts as a critical cofactor in

one-carbon metabolism, donating its methyl group for the remethylation of homocysteine to

methionine, a crucial step in the synthesis of DNA, neurotransmitters, and phospholipids.
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For researchers and pharmaceutical developers, directly utilizing the active 5-MTHF form

bypasses the complex metabolic pathway of folic acid. This is particularly advantageous as it

circumvents potential issues arising from genetic variations, such as mutations in the MTHFR

gene, which can impair the conversion of folic acid to its active form.[1] The disodium salt of 5-

MTHF is a preferred chemical form for laboratory and pharmaceutical applications due to its

enhanced stability and solubility compared to the free acid.

Physicochemical Properties and Characterization
A precise understanding of the physicochemical properties of 5-MTHF disodium salt is

paramount for its effective use in experimental and formulation settings.

Molecular Formula and Weight
The core identity of the compound is defined by its chemical formula and molecular weight.

Chemical Formula: C₂₀H₂₃N₇Na₂O₆[1][2]

Molecular Weight: 503.42 g/mol [1][2][3]

The structure consists of a pteridine ring, a p-aminobenzoic acid moiety, and a glutamic acid

tail, with a methyl group at position 5 of the tetrahydropteridine ring. The disodium salt form

indicates that the two carboxylic acid groups of the glutamate moiety are deprotonated and

associated with sodium ions.

Key Physicochemical Data
The practical utility of a compound in a laboratory setting is dictated by properties such as its

appearance, solubility, and stability. These are summarized in the table below.
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Property Specification Source(s)

CAS Number 68792-52-9 [1][3]

Appearance Faint yellow to beige powder [1]

Purity Typically ≥88% [1][3]

Solubility

Sparingly soluble in water;

soluble in alkaline solutions.[4]

The salt form enhances

aqueous solubility compared to

the free acid.[5][6]

[4][6]

Storage

Store at -20°C, sealed and

protected from moisture and

light.[1]

[1]

Causality Insight: The selection of the disodium salt is a deliberate choice to improve the

compound's handling characteristics. The ionic nature of the salt significantly increases its

solubility in aqueous buffers, which is critical for preparing stock solutions for cell culture media,

enzymatic assays, or analytical standards. Furthermore, this salt form often exhibits greater

stability against oxidative degradation compared to the free acid, ensuring a longer shelf-life

and more reliable experimental outcomes.

Applications in Research and Drug Development
5-MTHF disodium salt is a vital component in various scientific fields due to its biological

importance.

Cell Culture and Microbiology: As the active form of folate, it is an essential supplement in

defined cell culture media to support robust cellular proliferation and function, particularly for

cell lines used in biopharmaceutical production and metabolic research.

Enzymology and Biochemistry: It serves as a key substrate and cofactor for enzymes in the

folate and methionine cycles, such as methionine synthase.[3] Researchers use it to study

enzyme kinetics, regulation, and the impact of inhibitors.
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Pharmaceutical and Nutraceutical Formulation: Its high bioavailability makes it a preferred

choice for dietary supplements and prenatal vitamins, especially for individuals with MTHFR

polymorphisms.[1] In drug development, it can be used as a therapeutic agent to address

folate deficiencies or as an adjunct therapy to modulate homocysteine levels, a risk factor for

cardiovascular disease.[1]

Experimental Protocols and Workflows
To ensure reproducibility and accuracy, standardized protocols for the handling and analysis of

5-MTHF disodium salt are essential.

Preparation of a Standard Stock Solution (10 mM)
This protocol describes the preparation of a concentrated stock solution for use in cell culture

or enzymatic assays. The process requires careful handling to prevent degradation.

Methodology:

Pre-calculation: Determine the mass of 5-MTHF disodium salt (MW = 503.42 g/mol )

required. For 10 mL of a 10 mM solution: 0.010 L * 0.010 mol/L * 503.42 g/mol = 0.05034 g

(50.34 mg).

Weighing: Accurately weigh the calculated amount of the powder in a conical tube. Expert

Tip: As the compound can be hygroscopic, perform this step quickly.

Solubilization: Add a suitable volume (e.g., 8 mL) of sterile, nuclease-free water or a slightly

alkaline buffer (e.g., PBS, pH 7.4). Vortex gently until the powder is fully dissolved. The use

of a buffer can enhance stability.

Volume Adjustment: Adjust the final volume to 10 mL with the same solvent.

Sterilization: Filter the solution through a 0.22 µm syringe filter into a sterile, light-protecting

(amber) tube.

Aliquoting & Storage: Dispense into single-use aliquots to avoid repeated freeze-thaw

cycles, which can degrade the compound. Store immediately at -20°C or -80°C for long-term

stability.
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Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the stock solution preparation protocol.

Preparation

Finalization

1. Calculate Mass

2. Weigh Compound

3. Dissolve in Solvent

4. Adjust Final Volume

5. Sterile Filter (0.22 µm)

6. Aliquot into Amber Tubes

7. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a sterile 5-MTHF stock solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1489619/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-methyltetrahydrofolic-acid-disodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Quantification via HPLC
High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for

verifying the concentration and purity of 5-MTHF solutions.

Self-Validating Protocol:

System: A reverse-phase HPLC system with a C18 column.

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.03 M sodium phosphate, pH 6.8) and

a polar organic solvent like acetonitrile is typically used.[4]

Detection: UV detector set to 280 nm, which is near the absorbance maximum for 5-MTHF.

[4]

Standard Curve: Prepare a series of dilutions from a known, high-purity standard of 5-MTHF

disodium salt to create a calibration curve (e.g., 1 µM to 100 µM).

Sample Analysis: Inject the prepared sample solution. The concentration is determined by

comparing the peak area of the analyte to the standard curve.

System Suitability: Before analysis, inject a standard sample multiple times to ensure the

system's precision (retention time and peak area) is within acceptable limits (e.g., <2%

RSD). This validates that the system is performing correctly before analyzing unknown

samples.

Conclusion
5-Methyltetrahydrofolic acid disodium salt is a cornerstone compound for research in

cellular metabolism, nutrition, and pharmacology. Its superior solubility and bioavailability make

it an indispensable tool over its precursor, folic acid. A thorough understanding of its core

characteristics, particularly its molecular weight and formula, coupled with robust, validated

protocols for its use, empowers researchers to generate reliable and reproducible data,

advancing our knowledge of human health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1489619?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

